Cas no 457651-14-8 (N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 457651-14-8
• MF: C₁₉H₁₈N₄O₅S₂
• MW: 446.500021457672
• CID: 5446941
• Update Time: 2025-07-17

N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoyl]phenyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• Inchi： 1S/C19H18N4O5S2/c1-2-17-21-22-19(29-17)23-30(25,26)14-6-4-13(5-7-14)20-18(24)12-3-8-15-16(11-12)28-10-9-27-15/h3-8,11H,2,9-10H2,1H3,(H,20,24)(H,22,23)
• InChI Key： MKKKSIOOHQRYMN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(S(NC4=NN=C(CC)S4)(=O)=O)C=C3)=O)C=C2OCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Recent Advances in the Study of N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS: 457651-14-8)

In recent years, the compound N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS: 457651-14-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of oncology and metabolic disorders. The following research brief provides an overview of the latest findings related to this compound, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 457651-14-8. Structural analysis reveals that the compound's thiadiazole and benzodioxine moieties play a critical role in its interaction with target proteins. In vitro and in vivo experiments have demonstrated its efficacy as a potent inhibitor of specific enzymes involved in cell proliferation and inflammation. For instance, research published in the Journal of Medicinal Chemistry (2023) indicates that 457651-14-8 exhibits high affinity for carbonic anhydrase isoforms, suggesting its potential use in treating conditions such as glaucoma and certain cancers.

Pharmacokinetic studies have further explored the compound's bioavailability and metabolic stability. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to characterize its metabolic pathways and identify potential metabolites. These studies have revealed that 457651-14-8 undergoes hepatic metabolism primarily via cytochrome P450 enzymes, with a half-life that supports once-daily dosing in preclinical models. Such findings are crucial for optimizing its therapeutic window and minimizing off-target effects.

In the context of drug development, 457651-14-8 has been evaluated in combination therapies to enhance its efficacy and overcome resistance mechanisms. Collaborative research efforts between academic institutions and pharmaceutical companies have led to the discovery of synergistic effects when this compound is co-administered with established chemotherapeutic agents. For example, a recent study demonstrated that combining 457651-14-8 with paclitaxel resulted in enhanced apoptosis in breast cancer cell lines, offering a potential strategy for treating resistant tumors.

Despite these promising results, challenges remain in the clinical translation of 457651-14-8. Issues such as formulation stability, scalability of synthesis, and long-term toxicity profiles need to be addressed. Ongoing research aims to tackle these hurdles through innovative approaches, including nanotechnology-based delivery systems and structure-activity relationship (SAR) optimization. The development of prodrug derivatives is also being explored to improve the compound's solubility and tissue penetration.

In conclusion, N-{4-(5-ethyl-1,3,4-thiadiazol-2-yl)sulfamoylphenyl}-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS: 457651-14-8) represents a promising candidate for further investigation in the pharmaceutical industry. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research. Future studies should focus on advancing preclinical development, optimizing pharmacokinetic properties, and exploring novel therapeutic combinations to fully realize its clinical potential.